molecular formula C16H13NO3S B11784949 4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid

4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid

Cat. No.: B11784949
M. Wt: 299.3 g/mol
InChI Key: FKJPQVIRJXLEQB-UHFFFAOYSA-N
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Description

4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid is a thiophene-based heterocyclic compound featuring a 2-methoxyphenyl substituent at position 4, a pyrrole ring at position 3, and a carboxylic acid group at position 2 of the thiophene scaffold. This structural arrangement confers unique electronic and steric properties, making it a versatile scaffold for pharmaceutical and materials science research.

Properties

Molecular Formula

C16H13NO3S

Molecular Weight

299.3 g/mol

IUPAC Name

4-(2-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxylic acid

InChI

InChI=1S/C16H13NO3S/c1-20-13-7-3-2-6-11(13)12-10-21-15(16(18)19)14(12)17-8-4-5-9-17/h2-10H,1H3,(H,18,19)

InChI Key

FKJPQVIRJXLEQB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1C2=CSC(=C2N3C=CC=C3)C(=O)O

Origin of Product

United States

Biological Activity

4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid is an organic compound that exhibits a complex structure, integrating a thiophene ring, a pyrrole moiety, and a methoxy-substituted phenyl group. This unique combination of functional groups contributes to its potential biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Structural Characteristics

  • Molecular Formula : C16H13NO3S
  • Molecular Weight : Approximately 299.3 g/mol

The presence of the methoxy group may enhance solubility and influence the compound's interaction with biological targets.

Biological Activities

Preliminary studies indicate that compounds with similar structures exhibit various biological activities. Here are some notable findings regarding the biological activity of 4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid:

Anticancer Activity

Research suggests that this compound may possess anticancer properties. Compounds with analogous structures have shown significant cytotoxic effects against several cancer cell lines. For example, the presence of the methoxy group is believed to enhance the compound's interaction with cellular targets involved in cancer progression.

Antimicrobial Effects

Similar thiophene derivatives have been investigated for their antimicrobial properties. The structural features of 4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid suggest potential efficacy against various microbial strains.

Interaction Studies

Studies often focus on the binding affinity of this compound to specific biological targets, including enzymes and receptors. Techniques such as molecular docking and surface plasmon resonance are commonly employed to elucidate these interactions.

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds structurally related to 4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid:

Compound NameStructural FeaturesBiological ActivityUnique Aspects
4-MethylthioanilineThiophene derivativeAnticancerSimpler structure
5-Fluoro-2-thiophenecarboxylic acidCarboxylic acid derivativeAntimicrobialDifferent functional group
N-(4-Methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamideSimilar core structureAnticancerLacks methoxy group
3-(1H-Pyrrol-1-YL)thiophene-2-carboxylic acidBasic pyrrole-thiophene structureAntimicrobialNo methoxy substitution

Case Studies and Research Findings

Several studies have explored the biological activities of thiophene derivatives, highlighting their potential in drug development:

  • Antitumor Studies : A study demonstrated that thiophene derivatives with pyrrole substitutions exhibited significant growth inhibition in various cancer cell lines, suggesting that the structural elements present in 4-(2-Methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid could lead to similar outcomes.
  • Antimicrobial Efficacy : Research has indicated that compounds containing thiophene rings show promising antimicrobial properties against resistant bacterial strains, which could be relevant for developing new antibiotics.
  • Mechanistic Insights : Molecular dynamics simulations have provided insights into how these compounds interact at the molecular level with target proteins, revealing crucial binding interactions that could inform further modifications for enhanced activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with key analogs, focusing on structural variations, physicochemical properties, and biological activities.

Substituent Position and Heterocyclic Modifications

2.1.1. 4-(4-Methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic Acid (CAS: 1803608-58-3)
  • Structural Difference : Replaces the 2-methoxyphenyl group with a 4-methylphenyl substituent.
  • Molecular Weight : 283.3 g/mol (vs. ~313 g/mol estimated for the target compound).
  • Applications : Marketed as a versatile small-molecule scaffold for lab use, though specific activity data are unavailable .
2.1.2. 5-Methyl-2-pyrrol-1-yl-thiophene-3-carboxylic Acid (CAS: 151258-67-2)
  • Structural Difference : Positions the pyrrole at thiophene position 2 and the carboxylic acid at position 3, with a methyl group at position 3.
  • Activity: No direct activity data reported, but structurally related thiophene-pyrrole hybrids in exhibit anticancer activity .

Functional Group Replacements

2.2.1. 3-(2-Methoxyphenyl)thiophene-2-carboxylic Acid (CAS: 666841-74-3)
  • Structural Difference : Lacks the pyrrole substituent at position 3.
  • Relevance : Highlights the critical role of the pyrrole moiety in enhancing activity, as seen in ’s pyrrolopyrimidine derivatives .

Bioactive Analogs with Enhanced Pharmacological Profiles

2.3.1. Compound 15 ()
  • Structure: 3-(2-Amino-3-cyano-4-phenyl-1H-pyrrol-1-yl)-5-(4-chlorophenyl)-thiophene-2-carboxylic acid.
  • Key Features: Incorporates a chlorophenyl group (electron-withdrawing) and a cyano-pyrrole moiety.
  • Activity : Exhibits growth inhibition comparable to doxorubicin against cancer cells, underscoring the importance of electron-withdrawing groups and heterocyclic diversity .
2.3.2. Compound 19b ()
  • Structure : 5-(4-Chlorophenyl)-{3-(4-chlorophenyl)-9-phenyl-7H-pyrrolo[3,2-e][1,2,4]triazolo[4,3-c]-pyrimidin-7-yl}-thiophene-2-carboxylic acid.
  • Key Features : Combines thiophene with a fused pyrrolotriazolopyrimidine system.
  • Activity : Superior anticancer activity to doxorubicin, attributed to enhanced planar structure and multi-target interactions .

Mechanistic Insights from Structural Comparisons

  • Electron-Donating vs.
  • Role of Pyrrole : The pyrrole ring in the target compound could mimic purine/pyrimidine bases, facilitating interactions with nucleic acids or ATP-binding pockets, as observed in ’s active derivatives .
  • Carboxylic Acid Position : The carboxylic acid at thiophene position 2 may enhance solubility and metal chelation, a feature shared with bioactive analogs like compound 15 .

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